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Compound Name: Enrofloxacin monohydrochloride

Cat. No.: B571203

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enrofloxacin is a synthetic fluoroquinolone antibiotic with a broad spectrum of activity against
both Gram-positive and Gram-negative bacteria.[1][2] It is widely utilized in veterinary medicine
to treat various bacterial infections.[1] Its mechanism of action involves the inhibition of
bacterial type Il topoisomerases, specifically DNA gyrase and topoisomerase IV, which are
essential enzymes for bacterial DNA replication, recombination, and repair.[1][3][4] This
document provides detailed protocols for the preparation of enrofloxacin monohydrochloride
stock solutions for use in cell culture applications, ensuring reproducibility and accuracy in
experimental setups.

Quantitative Data Summary

The following tables summarize the key quantitative data for enrofloxacin and its
monohydrochloride salt.

Table 1: Physicochemical Properties of Enrofloxacin
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Property Value Reference
Molecular Formula C19H22FN30s3 [5]
Molecular Weight 359.4 g/mol [5]
pKai (Carboxyl group) 5.94 [6]
pKaz (Piperazinyl group) 8.70 [6]
Isoelectric pH 7.32 [6]

Table 2: Solubility Data for Enrofloxacin and Enrofloxacin Monohydrochloride

Enrofloxacin

Enrofloxacin

Solvent o Monohydrochloride Reference
Solubility o
Solubility
0.146 mg/mL (at 7.14 mg/mL (with
Water o [61[7]
25°C) sonication)
<1 mg/mL (insoluble
DMSO ~1 mg/mL (warmed) [51[7]

or slightly soluble)

Dimethylformamide

(DMF) ~10 mg/mL Not Reported [5]
1:1 DMF:PBS (pH 7.2) ~0.5 mg/mL Not Reported [5]
Ethanol ~1.7 mg/mL Not Reported [6]
Propylene Glycol ~1.2 mg/mL Not Reported [6]

Note: There is conflicting data regarding the solubility of enrofloxacin and its

monohydrochloride salt in DMSO. It is recommended to test solubility with a small amount

before preparing a large stock solution.

Table 3: Recommended Storage Conditions for Stock Solutions
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Storage - .
Solvent Stability Period Reference
Temperature
DMSO -20°C 1 year [8]
DMSO -80°C 2 years [8]
] Not recommended for
Aqueous Solution 4°C [5]

more than one day

Experimental Protocols

Protocol 1: Preparation of a 10 mg/mL Enrofloxacin
Monohydrochloride Stock Solution in Water

This protocol is suitable for applications where an aqueous stock solution is preferred and the

required final concentration in the cell culture medium is achievable from this stock.

Materials:

» Enrofloxacin Monohydrochloride powder

e Sterile, nuclease-free water

o Ultrasonic water bath

 Sterile, conical tubes (e.g., 15 mL or 50 mL)

o Sterile, single-use aliquots (e.g., 1.5 mL microcentrifuge tubes)

e 0.22 um sterile syringe filter

Procedure:

» Weigh out the desired amount of enrofloxacin monohydrochloride powder in a sterile

conical tube. For example, for 10 mL of a 10 mg/mL stock solution, weigh 100 mg.

e Add the sterile water to the tube to achieve the final concentration of 10 mg/mL.
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 Tightly cap the tube and vortex thoroughly to suspend the powder.

e Place the tube in an ultrasonic water bath and sonicate until the enrofloxacin
monohydrochloride is completely dissolved.[7] The solution should be clear.

 Sterilize the stock solution by filtering it through a 0.22 um sterile syringe filter into a new
sterile conical tube.

¢ Dispense the stock solution into sterile, single-use aliquots.

» Store the aliquots at -20°C for up to 1 month or at -80°C for up to 6 months.[7] Avoid
repeated freeze-thaw cycles.

Protocol 2: Preparation of a 1 mg/mL Enrofloxacin Stock
Solution in DMSO

This protocol is recommended when a higher stock concentration is not required or when
working with the free base form of enrofloxacin. Given the conflicting reports on the solubility of
the monohydrochloride salt in DMSO, it is advisable to test a small amount first.

Materials:

Enrofloxacin powder

Anhydrous, sterile-filtered DMSO

Warming block or water bath set to 37°C

Sterile, conical tubes (e.g., 15 mL)

Sterile, single-use aliquots (e.g., 1.5 mL microcentrifuge tubes)

Procedure:

* Weigh out the desired amount of enrofloxacin powder in a sterile conical tube. For 10 mL of
a 1 mg/mL stock solution, weigh 10 mg.

e Add the sterile-filtered DMSO to the tube to the final desired volume.
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e Gently warm the solution to 37°C to aid in dissolution.[5]

» Vortex the solution until the enrofloxacin is completely dissolved. The solution should be
clear.

e Dispense the stock solution into sterile, single-use aliquots.

» Store the aliquots at -20°C for up to 1 year or at -80°C for up to 2 years.[8]

Experimental Workflow for Cell Culture

The following diagram illustrates a typical workflow for utilizing the enrofloxacin
monohydrochloride stock solution in a cell-based assay.

Prepare Enrofloxacin Seed Cells in
Stock Solution Culture Plates

Incubate for
Desired Time Period

Data Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for cell culture treatment with enrofloxacin.

Mechanism of Action: Inhibition of Bacterial DNA
Synthesis

Enrofloxacin targets the bacterial enzymes DNA gyrase (a type |l topoisomerase) and
topoisomerase IV.[1][3] In Gram-negative bacteria, the primary target is DNA gyrase, while in
Gram-positive bacteria, it is often topoisomerase 1V.[3] These enzymes are crucial for
managing DNA topology during replication. Enrofloxacin binds to the enzyme-DNA complex,
stabilizing it and preventing the re-ligation of the DNA strands.[2][9] This leads to the
accumulation of double-strand DNA breaks, which ultimately inhibits DNA replication and
triggers bacterial cell death.[2][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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